Cas no 820215-01-8 (4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-)

4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl- structure
820215-01-8 structure
Product name:4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-
CAS No:820215-01-8
MF:C9H8ClNO2
MW:197.618321418762
CID:701361
PubChem ID:71420499

4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-
    • 8-chloro-2-methyl-1,2-dihydro-3,1-benzoxazin-4-one
    • 820215-01-8
    • 8-Chloro-2-methyl-1,2-dihydro-4H-3,1-benzoxazin-4-one
    • DTXSID50839685
    • Inchi: InChI=1S/C9H8ClNO2/c1-5-11-8-6(9(12)13-5)3-2-4-7(8)10/h2-5,11H,1H3
    • InChI Key: LDSCXWKGHXXOGG-UHFFFAOYSA-N
    • SMILES: CC1NC2=C(C=CC=C2Cl)C(=O)O1

Computed Properties

  • Exact Mass: 197.0243562g/mol
  • Monoisotopic Mass: 197.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 2.7

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